5-bromo-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide

• IUPAC Name: 5-bromo-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C16H12BrNO3/c1-20-13-5-3-12(4-6-13)18-16(19)15-9-10-8-11(17)2-7-14(10)21-15/h2-9H,1H3,(H,18,19)
• InChI Key: GDWFDXNYLMFZCQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC3=C(O2)C=CC(=C3)Br
• Molecular Formula: C16H12BrNO3
• Molecular Weight: 346.17 g/mol

Description

5-bromo-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the benzofuran family, which is known for its diverse biological activities.

Scientific Research Applications

5-bromo-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has shown promising results as an anticancer agent. It has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, this compound has also shown potential as an anti-inflammatory agent, as it can inhibit the production of pro-inflammatory cytokines.

Mechanism of Action

The exact mechanism of action of 5-bromo-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide is not fully understood. However, it is believed to exert its biological effects by interacting with various molecular targets. In cancer cells, this compound induces apoptosis by activating the caspase cascade and inhibiting the anti-apoptotic proteins. It also induces cell cycle arrest by inhibiting the activity of cyclin-dependent kinases. Inflammatory responses are mediated by various signaling pathways, and this compound inhibits the production of pro-inflammatory cytokines by blocking the activation of these pathways.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide has various biochemical and physiological effects. In cancer cells, this compound induces apoptosis and cell cycle arrest, as mentioned earlier. It also inhibits the migration and invasion of cancer cells. Inflammatory responses are mediated by various signaling pathways, and this compound inhibits the production of pro-inflammatory cytokines by blocking the activation of these pathways. Additionally, this compound has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-bromo-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide in lab experiments is its diverse biological activities. This compound has shown promising results as an anticancer and anti-inflammatory agent, making it a potential candidate for drug development. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 5-bromo-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide. One potential direction is to investigate its potential as a therapeutic agent for neurological disorders, such as Alzheimer's disease. This compound has shown neuroprotective effects in preclinical studies and could potentially be developed into a drug for this indication. Another direction is to investigate its potential as a chemopreventive agent, which could be used to prevent the development of cancer in high-risk individuals. Additionally, further studies are needed to fully understand the mechanism of action of this compound and identify its molecular targets.